2-Chloro-1-(1,3,3-trimethyl-6-azabicyclo[3.2.1]oct-6-yl)ethan-1-one

• IUPAC Name: 2-chloro-1-(1,3,3-trimethyl-6-azabicyclo[3.2.1]octan-6-yl)ethanone
• InChI: InChI=1S/C12H20ClNO/c1-11(2)4-9-5-12(3,7-11)8-14(9)10(15)6-13/h9H,4-8H2,1-3H3
• InChI Key: HGYJGKCRBKBQGD-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2CC(C1)(CN2C(=O)CCl)C)C
• Molecular Formula: C12H20ClNO
• Molecular Weight: 229.74 g/mol

Description

“2-Chloro-1-(1,3,3-trimethyl-6-azabicyclo[3.2.1]oct-6-yl)ethan-1-one” is a chemical compound that contains the 8-azabicyclo[3.2.1]octane scaffold. This scaffold is the central core of the family of tropane alkaloids, which display a wide array of interesting biological activities.

Synthesis Analysis

The synthesis of this compound and similar structures has attracted attention from many research groups worldwide. Most approaches rely on the enantioselective construction of an acyclic starting material that contains all the required stereochemical information to allow the stereocontrolled formation of the bicyclic scaffold. There are also methodologies reported in which the stereochemical control is achieved directly in the same transformation that generates the 8-azabicyclo[3.2.1]octane architecture or in a desymmetrization process starting from achiral tropinone derivatives.

Molecular Structure Analysis

The molecular structure of this compound is based on the 8-azabicyclo[3.2.1]octane scaffold. This scaffold is a bicyclic structure with a nitrogen atom incorporated into one of the rings.

Future Directions

The future directions for research on this compound could involve further exploration of its synthesis, chemical reactions, and potential biological activities. Given the interest in the 8-azabicyclo[3.2.1]octane scaffold, it’s likely that new methodologies and applications will continue to be developed.